Cas no 2228838-17-1 (1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carbonitrile)

• Product Name: 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carbonitrile
• CAS No: 2228838-17-1
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 6381735
• PubChem ID: 165720506
• Update Time: 2025-05-25

1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carbonitrile
• EN300-1733476
• 2228838-17-1
• 1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]cyclopropane-1-carbonitrile

• Inchi： 1S/C7H9N5/c8-5-7(1-2-7)3-4-12-6-9-10-11-12/h6H,1-4H2
• InChI Key： OIZGTYXSTYCLRJ-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)CCC1(C#N)CC1

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carbonitrile

Chemical Profile of 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carbonitrile (CAS No. 2228838-17-1)

1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carbonitrile, identified by its CAS number 2228838-17-1, is a structurally intriguing compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular framework. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both cyclopropane and tetrazole moieties, which are known for their significant biological activity and potential therapeutic applications.

The cyclopropane ring in 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carbonitrile introduces a high degree of strain into the molecule, which can enhance its reactivity and influence its interactions with biological targets. The tetrazole moiety, on the other hand, is a well-known pharmacophore that exhibits a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The combination of these two structural elements makes 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carbonitrile a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the potential of cyclopropane-containing compounds as scaffolds for the development of novel therapeutics. The strained nature of the cyclopropane ring can lead to unique conformational preferences and binding modes when interacting with biological macromolecules. This has been particularly explored in the context of enzyme inhibition and receptor binding studies. For instance, modifications to the cyclopropane ring have been shown to modulate the potency and selectivity of drug candidates.

The nitrile group at the carbon position in 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carbonitrile adds another layer of functional diversity. Nitriles are versatile functional groups that can participate in various chemical reactions, including nucleophilic addition and cyclization reactions. These reactions can be harnessed to further derivatize the compound and explore its pharmacological profile.

In terms of biological activity, preliminary investigations suggest that CAS No. 2228838-17-1 may exhibit properties relevant to central nervous system (CNS) disorders. The tetrazole moiety has been associated with neuroprotective effects in several preclinical models. Additionally, the structural features of this compound may allow it to interact with specific neurotransmitter receptors or ion channels involved in neurological function.

The synthesis of 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclopropane-1-carbonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclopropane ring via ring-closing metathesis or cyclization reactions, followed by functionalization at the ethyl chain and introduction of the tetrazole group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The pharmacokinetic properties of this compound are also an area of interest. The presence of both lipophilic and polar functional groups suggests that it may exhibit moderate bioavailability upon oral administration. However, further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile.

One notable application explored in recent research is the use of CAS No. 2228838-17-1 as a lead compound for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. The unique structural features of this compound may allow it to bind selectively to specific kinase domains or allosteric sites. Preliminary docking studies have shown promising interactions with certain kinases known to be involved in tumor growth and progression.

Another emerging area is the investigation of stronger immune-modulatory effects associated with tetrazole derivatives. The tetrazole group has been found to modulate immune responses by interacting with various immune cell receptors and signaling pathways. This has opened up possibilities for developing novel immunotherapeutic agents based on tetrazole-containing scaffolds like CAS No. 2228838-17-1.

The role of computational chemistry in studying stronger immune-modulatory effects cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding interaction mechanisms between CAS No. 2228838-17-1 and biological targets. These insights guide experimental design and help optimize lead compounds for improved efficacy.

In conclusion,stronger immune-modulatory effects derived from its unique structural composition make CAS No. 2228838–17–7 an exciting subject for further research in pharmaceutical chemistry,stronger immune-modulatory effects hold promise for developing innovative treatments across multiple therapeutic areas,stronger immune-modulatory effects underscore its significance as a potential drug candidate,stronger immune-modulatory effects highlight its versatility,stronger immune-modulatory effects suggest broad applicability,stronger immune-modulatory effects warrant continued investigation,stronger immune-modulatory effects position it as a valuable asset in medicinal chemistry research,stronger immune-modulatory effects, overall,stronger immune-modulatory effects, reinforcing its potential impact on future therapeutics.